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molecular formula C9H9N3 B2625900 1-Methyl-4-phenyl-1H-1,2,3-triazole CAS No. 15965-36-3

1-Methyl-4-phenyl-1H-1,2,3-triazole

Cat. No. B2625900
CAS RN: 15965-36-3
M. Wt: 159.192
InChI Key: ZJWONPGJSDXZFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08742097B2

Procedure details

To a solution of 1-methyl-4-phenyl-1H-[1,2,3]triazole (165 mg, 1.04 mmol) in THF (5.2 mL) was added n-BuLi (1.6 M in hexane, 777 μL, 1.24 mmol) dropwise at −75° C. under Argon. The resulted orange solution was stirred at −75° C. for 40 min, then DMF (104 μL, 1.35 mmol) was added dropwise at −75° C. and the reaction mixture was allowed to warm up to room temperature over 1 h. The mixture was then poured into saturated ammonium chloride solution and extracted with ethyl acetate and the combined organic extracts washed with brine, dried over sodium sulphate, filtered and evaporated. Purification by chromatography (silica, 0 to 50% ethyl acetate in heptane) afforded the title compound (131 mg, 68%) as a white solid. MS: m/e=187.0 [M]+.
Name
1-methyl-4-phenyl-1H-[1,2,3]triazole
Quantity
165 mg
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
777 μL
Type
reactant
Reaction Step One
Name
THF
Quantity
5.2 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
104 μL
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
68%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[C:5]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[N:4]=[N:3]1.[Li]CCCC.CN([CH:21]=[O:22])C.[Cl-].[NH4+]>C1COCC1>[CH3:1][N:2]1[C:6]([CH:21]=[O:22])=[C:5]([C:7]2[CH:8]=[CH:9][CH:10]=[CH:11][CH:12]=2)[N:4]=[N:3]1 |f:3.4|

Inputs

Step One
Name
1-methyl-4-phenyl-1H-[1,2,3]triazole
Quantity
165 mg
Type
reactant
Smiles
CN1N=NC(=C1)C1=CC=CC=C1
Name
n-BuLi
Quantity
777 μL
Type
reactant
Smiles
[Li]CCCC
Name
THF
Quantity
5.2 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
DMF
Quantity
104 μL
Type
reactant
Smiles
CN(C)C=O
Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-75 °C
Stirring
Type
CUSTOM
Details
The resulted orange solution was stirred at −75° C. for 40 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to warm up to room temperature over 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
the combined organic extracts washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
Purification by chromatography (silica, 0 to 50% ethyl acetate in heptane)

Outcomes

Product
Details
Reaction Time
 40 min
Name
title compound
Type
product
Smiles
CN1N=NC(=C1C=O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 131 mg
YIELD: PERCENTYIELD 68%
YIELD: CALCULATEDPERCENTYIELD 67.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.